![molecular formula C19H16Cl2N2O3S2 B2540245 N-(4-(2,4-dichlorophenyl)thiazol-2-yl)-4-(phenylsulfonyl)butanamide CAS No. 922982-66-9](/img/structure/B2540245.png)
N-(4-(2,4-dichlorophenyl)thiazol-2-yl)-4-(phenylsulfonyl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(2,4-dichlorophenyl)thiazol-2-yl)-4-(phenylsulfonyl)butanamide, commonly known as DTTB, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DTTB belongs to the class of thiazole-based compounds and has been shown to exhibit promising biological activity, making it a potential candidate for drug development.
Scientific Research Applications
- Anti-inflammatory Agents : Researchers have explored the anti-inflammatory potential of this compound due to its structural features. It may inhibit specific pathways involved in inflammation, making it a candidate for drug development .
- Anticancer Properties : Investigations suggest that this compound could play a role in cancer therapy. Its unique structure may interfere with cancer cell growth or metastasis .
- Palladium-Catalyzed Reactions : Benzenesulfonyl chlorides, including this compound, have been used as reagents in palladium-catalyzed direct arylations of thiophenes. These reactions allow regioselective access to β-arylated thiophenes, which have applications in materials science and organic electronics .
- Enzyme Inhibitors : The compound’s sulfonyl group may interact with enzymes, potentially inhibiting their activity. Researchers have explored its effects on specific enzymes involved in disease pathways .
- Pesticide Development : The compound’s structural elements may contribute to its pesticidal activity. Researchers have studied its potential as an insecticide or herbicide .
Medicinal Chemistry and Drug Development
Organic Synthesis and Catalysis
Chemical Biology and Enzyme Inhibition
Agrochemical Research
properties
IUPAC Name |
4-(benzenesulfonyl)-N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16Cl2N2O3S2/c20-13-8-9-15(16(21)11-13)17-12-27-19(22-17)23-18(24)7-4-10-28(25,26)14-5-2-1-3-6-14/h1-3,5-6,8-9,11-12H,4,7,10H2,(H,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSSYQZFPMLSDIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)CCCC(=O)NC2=NC(=CS2)C3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16Cl2N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(2,4-dichlorophenyl)thiazol-2-yl)-4-(phenylsulfonyl)butanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.